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Compound of Interest

Compound Name: e-64

Cat. No.: B8051006

Executive Summary & Core Directive

E-64 (trans-Epoxysuccinyl-L-leucylamido(4-guanidino)butane) is a potent, irreversible, and
highly selective cysteine protease inhibitor.[1][2]

Critical Solubility Insight: Unlike many lipophilic inhibitors, E-64 is hydrophilic.[1]
o Aqueous Buffers: Highly soluble (Preferred).[1]

» Ethanol: Poor solubility (Not Recommended as a primary solvent).[1]

e DMSO: Soluble (Standard alternative).[1][2]

Usage Warning: Researchers frequently confuse E-64 with its ethyl ester derivative, E-64d
(Aloxistatin).[1]

o E-64: Water-soluble, Cell-Impermeable (Use for lysates/purified enzymes).[1]

o E-64d: Hydrophobic, Cell-Permeable (Use for live cell culture).[1]

Chemical Profile & Physical Properties[1][2]
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Parameter Specification

) N-(trans-Epoxysuccinyl)-L-leucine 4-
Chemical Name o )
guanidinobutylamide

CAS Number 66701-25-5

Molecular Weight 357.41 g/mol

Papain, Calpain, Cathepsin B, H, L (Not

Target Enzymes )
Cathepsin A or D)

Irreversible alkylation of active site cysteine
(Thioether bond)

Mechanism

Appearance White crystalline powder

Solubility Analysis: Ethanol vs. Aqueous Buffers[1]

The choice of solvent is critical for maintaining the integrity of the epoxide "warhead" (the
reactive ring responsible for inhibition).[1]

Comparative Solubility Table
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Solvent System

Solubility Limit
(Approx.)

Recommendation

Technical Notes

Best for stability and

ease of use.[1] Gentle

Water / Aqueous HIGHLY )
~20 mg/mL (56 mM) heating (40°C) may be
Buffers RECOMMENDED _
required for
saturation.[1]
Insoluble / Sparingly NOT E-64 precipitates in
Ethanol (Pure)
Soluble RECOMMENDED pure ethanol.[1]
Viable, but offers no
significant advantage
Ethanol : Water (1:1) ~20 mg/mL CONDITIONAL over pure water for
this specific
compound.[1]
Excellent for long-term
DMSO (Anhydrous) ~10-25 mg/mL RECOMMENDED storage at -20°C to

prevent hydrolysis.[1]

Technical Analysis: Why Aqueous is Superior to Ethanol

E-64 contains a guanidino group and a peptide backbone that confers significant polarity.[1]

o Thermodynamics: The lattice energy of crystalline E-64 is overcome effectively by high-
dielectric solvents (Water, DMSO) but poorly by Ethanol.[1]

o Protocol Risk: Attempting to dissolve E-64 in pure ethanol often results in a suspension

rather than a solution.[1] Filtering this suspension will remove the inhibitor, leading to

experimental failure (false negatives).[1]

 Stability: While E-64 is relatively stable in neutral water, the epoxide ring is susceptible to

hydrolysis at extreme pH.[1] Aqueous stocks should be kept at pH 6.0-7.0.[1]

Visualizing the Decision Matrix

© 2026 BenchChem. All rights reserved.

3/7

Tech Support


https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8051006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following diagram outlines the logical flow for selecting the correct inhibitor form and

solvent system based on your experimental needs.

Use E-64
(Free Acid)

Solvent: Water or PBS
(Preferred)

Purified Enzyme / Lysate
(Cell-Free)

In Vitro

Experimental Goal Sample Type?

In Vivo / Culture

Use E-64d
(Ethyl Ester)

Solvent: DMSO or Ethanol
(Required)

Live Cell Culture
(Intracellular)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting E-64 vs. E-64d and the appropriate solvent system.[1]

Detailed Protocols
Protocol A: Preparation of Aqueous Stock (Preferred for
Lysates)

Best for: Immediate use, short-term storage, and avoiding organic solvent interference in

enzyme assays.[1]

Calculate: Determine the mass required for a 1 mM to 10 mM stock.
o Example: To make 1 mL of 10 mM stock, weigh 3.57 mg of E-64.[1]
Solvation: Add sterile Deionized Water (dH20) or PBS (pH 7.0-7.4).

o Note: Do not use acidic (< pH 3) or highly alkaline (> pH 10) buffers, as these accelerate

epoxide ring opening.[1]

Dissolution: Vortex vigorously.

o Troubleshooting: If particulates remain, warm the tube in a 40°C water bath for 2-5

minutes.[1] Sonication is generally not required for water but can be used briefly.[1]

Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C.

o Stability:[1][2][3][4] Stable for months at -20°C. Stable for days at 4°C.[1]
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Protocol B: Preparation of DMSO Stock

Best for: Long-term library storage or when high concentrations (>20 mM) are needed.[1]

e Solvent: Use high-grade, anhydrous DMSO (Dimethyl Sulfoxide).[1] Moisture in DMSO can
degrade the epoxide over time.[1]

 Dissolution: E-64 dissolves readily in DMSO up to ~20 mg/mL.[1]

 Dilution: When adding to the assay, ensure the final DMSO concentration is <1% (v/v) to
prevent enzyme denaturation.

Mechanism of Action & Scientific Rationale

E-64 is an active-site directed irreversible inhibitor.[1] It functions as a suicide substrate.[1] The
mechanism relies on the nucleophilic attack of the enzyme's active site thiolate anion on the

epoxide carbons of E-64.[1]

Cysteine Protease

E-64
(Active Site Cys-SH) QEpoxide WarheadD

Michaelis Complex
(Non-covalent)

Nucleophilic Attack
(S- attacks Epoxide C2/C3)

Thioether Adduct
(Irreversible Inhibition)
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Figure 2: Mechanism of irreversible cysteine protease inhibition by E-64.[1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/product/b8051006?utm_src=pdf-body-img
https://www.benchchem.com/product/b8051006?utm_src=pdf-body
https://en.wikipedia.org/wiki/E-64
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8051006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

« Sigma-Aldrich.Product Information: E-64 Protease Inhibitor.[1] Accessed October 2023.[1]
¢ Selleck Chemicals.E-64 Chemical Properties and Solubility.[1]
e Cayman Chemical.E-64 Product Insert.[1]

e Hanada, K., et al. (1978).[1] "Isolation and characterization of E-64, a new thiol protease
inhibitor.” Agric. Biol. Chem.[1][5] 42: 523-528.[1]

» Tocris Bioscience.E-64 Technical Data.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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